Cas no 25517-05-9 (Ethanaminium,N,N-diethyl-N-methyl-2-oxo-2-(tricyclo[3.3.1.13,7]dec-1-ylamino)-, iodide (1:1))
25517-05-9 structure
Product Name:Ethanaminium,N,N-diethyl-N-methyl-2-oxo-2-(tricyclo[3.3.1.13,7]dec-1-ylamino)-, iodide (1:1)
CAS No:25517-05-9
MF:C17H31IN2O
MW:406.34531712532
CID:267681
PubChem ID:64205
Update Time:2025-04-19
Ethanaminium,N,N-diethyl-N-methyl-2-oxo-2-(tricyclo[3.3.1.13,7]dec-1-ylamino)-, iodide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Ethanaminium,N,N-diethyl-N-methyl-2-oxo-2-(tricyclo[3.3.1.13,7]dec-1-ylamino)-, iodide (1:1)
- [2-(1-adamantylamino)-2-oxoethyl]-diethyl-methylazanium,iodide
- Ammonium, ((1-adamantylcarbamoyl)methyl)diethylmethyl-, iodide
- ((1-Adamantylcarbamoyl)methyl)diethylmethylammonium iodide
- 25517-05-9
- T 2236
-
- Inchi: 1S/C17H30N2O.HI/c1-4-19(3,5-2)12-16(20)18-17-9-13-6-14(10-17)8-15(7-13)11-17;/h13-15H,4-12H2,1-3H3;1H
- InChI Key: KDLLLGASDBRTQL-UHFFFAOYSA-N
- SMILES: [I-].O=C(C[N+](C)(CC)CC)NC12CC3CC(CC(C3)C1)C2
Computed Properties
- Exact Mass: 374.9051
- Monoisotopic Mass: 406.148107
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 345
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 31.17
Ethanaminium,N,N-diethyl-N-methyl-2-oxo-2-(tricyclo[3.3.1.13,7]dec-1-ylamino)-, iodide (1:1) Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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